Cas no 40859-91-4 (Benzenesulfonamide,4-chloro-N,N-bis(2-cyanoethyl)-3-nitro-)

• Product Name: Benzenesulfonamide,4-chloro-N,N-bis(2-cyanoethyl)-3-nitro-
• CAS No: 40859-91-4
• MF: C₁₂H₁₁ClN₄O₄S
• MW: 342.758139848709
• CID: 327140
• PubChem ID: 2777388
• Update Time: 2025-04-19

Benzenesulfonamide,4-chloro-N,N-bis(2-cyanoethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-chloro-N,N-bis(2-cyanoethyl)-3-nitro-
• 4-chloro-N,N-bis(2-cyanoethyl)-3-nitrobenzenesulfonamide
• N1,N1-DI(2-CYANOETHYL)-4-CHLORO-3-NITROBENZENE-1-SULFONAMIDE
• 4-Chlor-3-nitro-benzolsulfonsaeure-[bis-(2-cyan-aethyl)-amid]
• 4-Chloro-3-nitrobenzene-1-N,N-di(2'-cyanoethyl)sulfonamide
• 4-chloro-3-nitro-benzenesulfonic acid-[bis-(2-cyano-ethyl)-amide]
• Benzenesulfonamide,4-chloro-N,N-bis(2-cyanoethyl)-3-nitro
• N1,N1-di(2-cyanoethyl)-4-chloro-3-nitrobenzene-1-sulphonamide
• DTXSID70380503
• FT-0741314
• 40859-91-4

• Inchi： 1S/C12H11ClN4O4S/c13-11-4-3-10(9-12(11)17(18)19)22(20,21)16(7-1-5-14)8-2-6-15/h3-4,9H,1-2,7-8H2
• InChI Key： AQWMRWWYEAOMJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(N(CCC#N)CCC#N)(=O)=O

Computed Properties

• Exact Mass: 342.01900
• Monoisotopic Mass: 342.0189537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 139.16000
• LogP: 3.67026